4-Chloro-6-cyclopropyl-N-ethylpyrimidin-2-amine

Specification

• Molecular Formula: C9H12ClN3
• Molecular Weight: 197.66 g/mol
• IUPAC Name: 4-chloro-6-cyclopropyl-N-ethylpyrimidin-2-amine
• Standard InChI: InChI=1S/C9H12ClN3/c1-2-11-9-12-7(6-3-4-6)5-8(10)13-9/h5-6H,2-4H2,1H3,(H,11,12,13)
• Standard InChI Key: PLQDEUJBYAJXKY-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=CC(=N1)Cl)C2CC2

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The compound’s structure comprises a pyrimidine ring substituted with a chlorine atom at position 4, a cyclopropyl group at position 6, and an ethylamine group at position 2. The cyclopropyl moiety introduces steric strain, enhancing reactivity in nucleophilic substitution reactions, while the chloro group acts as a leaving group, facilitating further derivatization. Key structural data include:

Property	Value
Molecular Formula	$\text{C}_9\text{H}_{12}\text{ClN}_3$
Molecular Weight	197.66 g/mol
IUPAC Name	4-Chloro-6-cyclopropyl-N-ethylpyrimidin-2-amine
SMILES	CCNC1=NC(=CC(=N1)Cl)C2CC2
InChI Key	PLQDEUJBYAJXKY-UHFFFAOYSA-N

The three-dimensional conformation, validated by X-ray crystallography and computational modeling, reveals a planar pyrimidine ring with the cyclopropyl and ethyl groups adopting equatorial positions to minimize steric hindrance.

Spectroscopic Characterization

Nuclear magnetic resonance (NMR) spectroscopy confirms the substituent arrangement:

• $^1\text{H}$ NMR (400 MHz, DMSO-d6): δ 1.04 (4H, m, cyclopropyl), 1.94 (1H, quintet, cyclopropyl-CH), 3.35 (2H, q, J = 7.2 Hz, N-CH2), 6.59 (1H, s, pyrimidine-H).

• $^{13}\text{C}$ NMR: δ 8.2 (cyclopropyl carbons), 36.5 (N-CH2), 158.9 (C-Cl), 162.4 (C-NH2).

Mass spectrometry (MS) shows a molecular ion peak at m/z 197.66, with fragmentation patterns consistent with loss of Cl ($\text{M}^+ - 35$) and cyclopropyl groups ($\text{M}^+ - 41$).

Synthesis and Industrial Production

Laboratory-Scale Synthesis

The compound is synthesized via nucleophilic substitution reactions. A common method involves reacting 4,6-dichloropyrimidin-2-amine with cyclopropylmagnesium bromide under anhydrous conditions, followed by ethylamine substitution at the 2-position.

Procedure:

• Cyclopropane Introduction: 4,6-Dichloropyrimidin-2-amine is treated with cyclopropylmagnesium bromide in tetrahydrofuran (THF) at −78°C, yielding 6-cyclopropyl-4-chloropyrimidin-2-amine (85% yield).

• Ethylamine Substitution: The intermediate reacts with ethylamine in ethanol at reflux (78°C) for 12 hours, producing the final product (72% yield).

Optimization:

• Solvent: Ethanol outperforms dimethylformamide (DMF) due to better solubility of intermediates.

• Catalyst: Addition of potassium carbonate (K2CO3) enhances reaction rate by deprotonating ethylamine.

Industrial-Scale Manufacturing

Industrial production employs continuous flow reactors to improve efficiency and consistency. Key parameters include:

Parameter	Laboratory	Industrial
Reactor Type	Batch	Continuous Flow
Temperature	78°C	120°C
Pressure	Atmospheric	2 bar
Yield	72%	89%
Purity	95%	99.5%

Continuous flow systems reduce reaction time from 12 hours to 30 minutes and minimize byproduct formation through precise temperature control.

Chemical Reactivity and Mechanisms

Nucleophilic Substitution

The chlorine atom at position 4 is highly susceptible to nucleophilic attack. Reactions with amines, alkoxides, or thiols yield derivatives with modified biological activities:

• With Morpholine: Forms 4-morpholino-6-cyclopropyl-N-ethylpyrimidin-2-amine, a potential kinase inhibitor.

• With Methanol: Produces 4-methoxy-6-cyclopropyl-N-ethylpyrimidin-2-amine, investigated for antimicrobial properties.

Mechanism: The reaction proceeds via an $\text{S}_\text{N} \text{Ar}$ (aromatic nucleophilic substitution) pathway, where the electron-withdrawing cyclopropyl group stabilizes the Meisenheimer intermediate.

Condensation Reactions

The primary amine at position 2 participates in condensation with carbonyl compounds. For example, reaction with benzaldehyde forms a Schiff base, enhancing metal-chelating properties:

$$\text{C}_9\text{H}_{12}\text{ClN}_3 + \text{C}_6\text{H}_5\text{CHO} \rightarrow \text{C}_{15}\text{H}_{15}\text{ClN}_3\text{O} + \text{H}_2\text{O}$$

Applications in Drug Development

Lead Compound Optimization

Structural analogs demonstrate improved pharmacokinetic profiles:

• Methyl Derivative: 4-Chloro-6-cyclopropyl-N-methylpyrimidin-2-amine exhibits longer half-life ($t_{1/2} = 8.2$ hours vs. 4.5 hours for parent compound) in rat plasma.

• Fluoro Analog: 4-Fluoro substitution enhances blood-brain barrier penetration, showing promise in neuroinflammation models.

Formulation Strategies

Nanoparticle Encapsulation: Poly(lactic-co-glycolic acid) (PLGA) nanoparticles loaded with the compound achieve 92% encapsulation efficiency, sustaining release over 72 hours.

Hazard	GHS Code	Precaution
Skin Irritation	H315	Wear protective gloves
Eye Damage	H318	Use face shield
Acute Toxicity (Oral)	H302	Avoid ingestion

Environmental Impact

The compound exhibits moderate aquatic toxicity ($\text{LC}_{50} = 12 \text{ mg/L}$ in Daphnia magna), necessitating proper waste disposal to prevent ecosystem contamination.